Cas no 2228996-92-5 (tert-butyl N-3-amino-2-methyl-2-(4-methylpyrimidin-5-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-methyl-2-(4-methylpyrimidin-5-yl)propylcarbamate
• CAS No: 2228996-92-5
• MF: C₁₄H₂₄N₄O₂
• MW: 280.365962982178
• CID: 6475785
• PubChem ID: 165969019
• Update Time: 2025-05-20

tert-butyl N-3-amino-2-methyl-2-(4-methylpyrimidin-5-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-methyl-2-(4-methylpyrimidin-5-yl)propylcarbamate
• EN300-1899991
• tert-butyl N-[3-amino-2-methyl-2-(4-methylpyrimidin-5-yl)propyl]carbamate
• 2228996-92-5

• Inchi： 1S/C14H24N4O2/c1-10-11(6-16-9-18-10)14(5,7-15)8-17-12(19)20-13(2,3)4/h6,9H,7-8,15H2,1-5H3,(H,17,19)
• InChI Key： CLOGGLXRIFIYFG-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C1=CN=CN=C1C)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.18992602g/mol
• Monoisotopic Mass: 280.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-3-amino-2-methyl-2-(4-methylpyrimidin-5-yl)propylcarbamate

Comprehensive Guide to tert-butyl N-3-amino-2-methyl-2-(4-methylpyrimidin-5-yl)propylcarbamate (CAS No. 2228996-92-5)

tert-butyl N-3-amino-2-methyl-2-(4-methylpyrimidin-5-yl)propylcarbamate (CAS No. 2228996-92-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a carbamate-protected amino derivative, plays a crucial role in the synthesis of complex molecules, particularly in drug discovery and development. Its unique structure, featuring a 4-methylpyrimidin-5-yl group and a tert-butyl carbamate moiety, makes it a valuable intermediate for designing bioactive molecules.

The growing interest in tert-butyl N-3-amino-2-methyl-2-(4-methylpyrimidin-5-yl)propylcarbamate is driven by its potential applications in medicinal chemistry. Researchers are exploring its utility in the development of kinase inhibitors, which are pivotal in targeting diseases such as cancer and inflammatory disorders. The compound’s amino-protecting group (tert-butyl carbamate) ensures stability during synthetic processes, while the 4-methylpyrimidine ring contributes to its binding affinity with biological targets. This dual functionality positions it as a versatile building block in modern drug design.

One of the key advantages of CAS No. 2228996-92-5 is its compatibility with a wide range of chemical reactions. It can undergo N-deprotection to reveal the free amine, enabling further functionalization. Additionally, the pyrimidine core can participate in cross-coupling reactions, making it a valuable scaffold for constructing diverse molecular architectures. These properties align with the current trend in pharmaceutical research, where modular synthesis and fragment-based drug discovery are gaining traction.

In the context of SEO optimization, users frequently search for terms like "tert-butyl carbamate derivatives", "4-methylpyrimidine applications", and "CAS 2228996-92-5 uses". Addressing these queries, this compound is increasingly used in high-throughput screening and combinatorial chemistry. Its role in peptide synthesis and small-molecule libraries further enhances its relevance in academic and industrial laboratories. The demand for such intermediates is expected to rise, driven by advancements in personalized medicine and targeted therapies.

From a market perspective, tert-butyl N-3-amino-2-methyl-2-(4-methylpyrimidin-5-yl)propylcarbamate is supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Quality control and scalability are critical factors, as researchers require high-purity compounds for reproducible results. The compound’s stability under standard storage conditions (typically at room temperature or below) ensures its longevity in laboratory settings, reducing waste and improving cost-efficiency.

Another hot topic linked to this compound is its potential in green chemistry. Researchers are investigating eco-friendly synthetic routes to produce CAS No. 2228996-92-5 with minimal environmental impact. Solvent-free reactions, catalytic methods, and biodegradable reagents are being explored to align with global sustainability goals. This focus on green synthesis resonates with the increasing demand for environmentally responsible research practices.

In summary, tert-butyl N-3-amino-2-methyl-2-(4-methylpyrimidin-5-yl)propylcarbamate (CAS No. 2228996-92-5) is a multifaceted compound with broad applications in drug discovery and biochemical research. Its structural features, synthetic versatility, and alignment with industry trends make it a valuable asset for scientists. As the demand for innovative therapeutic agents grows, this compound is poised to play an even more significant role in advancing medical science.